Cas no 1807063-39-3 (3-Hydroxy-5-nitropyridine-2-acetonitrile)

3-Hydroxy-5-nitropyridine-2-acetonitrile is a nitropyridine derivative with significant utility in organic synthesis and pharmaceutical research. Its structure, featuring both hydroxyl and nitrile functional groups adjacent to a nitro-substituted pyridine ring, makes it a versatile intermediate for constructing heterocyclic compounds. The compound’s reactivity is particularly valuable in nucleophilic substitution and condensation reactions, enabling the synthesis of complex molecules. Its nitro group enhances electrophilic properties, facilitating further functionalization. High purity and stability under controlled conditions ensure consistent performance in research applications. This compound is particularly relevant in medicinal chemistry for developing bioactive molecules due to its scaffold’s potential in targeting diverse biological pathways.

3-Hydroxy-5-nitropyridine-2-acetonitrile structure

1807063-39-3 structure

Product Name:3-Hydroxy-5-nitropyridine-2-acetonitrile

CAS No:1807063-39-3

MF:C₇H₅N₃O₃

MW:179.132900953293

CID:4802102

Update Time:2025-06-12

3-Hydroxy-5-nitropyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

- 3-Hydroxy-5-nitropyridine-2-acetonitrile
- Inchi： 1S/C7H5N3O3/c8-2-1-6-7(11)3-5(4-9-6)10(12)13/h3-4,11H,1H2
- InChI Key： VBQXSQKEJYAFOF-UHFFFAOYSA-N
- SMILES： OC1=CC(=CN=C1CC#N)[N+](=O)[O-]

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 241
XLogP3: 0
Topological Polar Surface Area: 103

3-Hydroxy-5-nitropyridine-2-acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029003562-250mg	3-Hydroxy-5-nitropyridine-2-acetonitrile	1807063-39-3	95%	250mg	$999.60	2022-03-31
Alichem	A029003562-500mg	3-Hydroxy-5-nitropyridine-2-acetonitrile	1807063-39-3	95%	500mg	$1,685.00	2022-03-31
Alichem	A029003562-1g	3-Hydroxy-5-nitropyridine-2-acetonitrile	1807063-39-3	95%	1g	$2,837.10	2022-03-31

3-Hydroxy-5-nitropyridine-2-acetonitrile Related Literature

1. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
2. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
3. An aptamer-based keypad lock system†

Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
4. An Assessment of the Laminar Hypersonic Double-Cone Experiments in the LENS-XX Tunnel

JaideepRay,PatrickBlonigan,EricT.Phipps,KathrynMaupin
5. An antioxidative galactomannan extracted from Chinese Sesbania cannabina enhances immune activation of macrophage cells†

Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644

Additional information on 3-Hydroxy-5-nitropyridine-2-acetonitrile

Recent Advances in the Study of 3-Hydroxy-5-nitropyridine-2-acetonitrile (CAS: 1807063-39-3) in Chemical Biology and Pharmaceutical Research

3-Hydroxy-5-nitropyridine-2-acetonitrile (CAS: 1807063-39-3) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanism of action, shedding light on its role in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its potential in addressing unmet medical needs.

The synthesis of 3-Hydroxy-5-nitropyridine-2-acetonitrile has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic methods to enhance the efficiency of the production process. These advancements are crucial for scaling up the compound for preclinical and clinical studies, ensuring a reliable supply for further investigation.

In terms of biological activity, 3-Hydroxy-5-nitropyridine-2-acetonitrile has demonstrated promising results in vitro and in vivo. Studies have shown that it exhibits potent inhibitory effects on specific enzymes involved in inflammatory pathways, making it a potential candidate for the treatment of chronic inflammatory diseases. Additionally, its interaction with certain cellular receptors suggests possible applications in oncology, particularly in targeting cancer cell proliferation and metastasis.

Mechanistic studies have revealed that 3-Hydroxy-5-nitropyridine-2-acetonitrile operates through multiple pathways, including the modulation of oxidative stress and apoptosis. These findings are supported by detailed molecular docking simulations and kinetic assays, which provide insights into the compound's binding affinity and selectivity. Such mechanistic understanding is essential for optimizing its pharmacological profile and minimizing off-target effects.

Despite these promising results, challenges remain in the development of 3-Hydroxy-5-nitropyridine-2-acetonitrile as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Researchers are currently exploring various formulation strategies, including nanoparticle-based delivery systems, to overcome these hurdles and enhance the compound's therapeutic potential.

In conclusion, 3-Hydroxy-5-nitropyridine-2-acetonitrile represents a valuable scaffold in chemical biology and pharmaceutical research. Its diverse biological activities and mechanistic insights position it as a promising candidate for drug development. Continued research efforts are expected to unlock its full potential, paving the way for novel therapeutic interventions in areas such as inflammation and oncology.